Cas no 850544-21-7 (methyl 4-amino-5-nitro-pyridine-2-carboxylate)

• Product Name: methyl 4-amino-5-nitro-pyridine-2-carboxylate
• CAS No: 850544-21-7
• MF: C₇H₇N₃O₄
• MW: 197.148181200027
• MDL: MFCD11113383
• CID: 68960
• PubChem ID: 46835478
• Update Time: 2025-06-28

methyl 4-amino-5-nitro-pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-amino-5-nitropicolinate
• 4-Amino-5-nitro-2-pyridinecarboxylic acid methyl ester
• METHYL 4-AMINO-5-NITRO-2-PYRIDINECARBOXYLATE
• methyl 4-amino-5-nitropyridine-2-carboxylate
• methyl 4-amino-5-nitro-pyridine-2-carboxylate
• Methyl 4-amino-5-nitro-2-pyridinecarboxylate (ACI)
• 4-Amino-5-nitropicolinic acid methyl ester
• 4-Amino-5-nitropyridine-2-carboxylic acid methyl ester
• Methyl-4-amino-5-nitropicolinate
• UNPOGSAFUSHRDJ-UHFFFAOYSA-N
• DB-076229
• 850544-21-7
• SCHEMBL1336270
• 2-Pyridinecarboxylicacid, 4-amino-5-nitro-, methyl ester
• PB34592
• 2-Pyridinecarboxylic acid, 4-amino-5-nitro-, methyl ester
• AKOS006306701
• DTXSID50676416
• CS-0053756
• MFCD11113383
• SY045336
• AS-33448
• methyl4-amino-5-nitropicolinate
• Methyl-4-amino-5-nitro-picolinate

• MDL： MFCD11113383
• Inchi： 1S/C7H7N3O4/c1-14-7(11)5-2-4(8)6(3-9-5)10(12)13/h2-3H,1H3,(H2,8,9)
• InChI Key： UNPOGSAFUSHRDJ-UHFFFAOYSA-N
• SMILES： O=C(C1C=C(N)C([N+](=O)[O-])=CN=1)OC

Computed Properties

• Exact Mass: 197.04400
• Monoisotopic Mass: 197.044
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 111A^2
• XLogP3: 0.7

Experimental Properties

• Refractive Index: 1.613
• PSA: 111.03000
• LogP: 1.46300

Additional information on methyl 4-amino-5-nitro-pyridine-2-carboxylate

Methyl 4-Amino-5-Nitro-Pyridine-2-Carboxylate (CAS No. 850544-21-7): A Comprehensive Overview

Methyl 4-amino-5-nitro-pyridine-2-carboxylate (CAS No. 850544-21-7) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, has garnered attention for its potential therapeutic properties and its role in the development of novel drugs. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements related to methyl 4-amino-5-nitro-pyridine-2-carboxylate.

Chemical Structure and Properties

Methyl 4-amino-5-nitro-pyridine-2-carboxylate is a pyridine derivative with the molecular formula C₉H₉N₃O₄. The compound features a pyridine ring substituted with an amino group at the 4-position, a nitro group at the 5-position, and a methyl ester group at the 2-position. This specific arrangement of functional groups imparts unique chemical properties to the molecule, making it highly reactive and suitable for various chemical transformations.

The compound is a white crystalline solid with a melting point of approximately 160°C. It is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. These solubility characteristics are crucial for its use in both laboratory research and pharmaceutical formulations.

Synthesis Methods

The synthesis of methyl 4-amino-5-nitro-pyridine-2-carboxylate can be achieved through several routes, each offering different advantages in terms of yield, purity, and scalability. One common method involves the reaction of 4-amino-5-nitropyridine-2-carboxylic acid with methanol in the presence of an acid catalyst such as sulfuric acid or p-toluenesulfonic acid. This esterification reaction proceeds via the formation of an activated intermediate, leading to the formation of the desired methyl ester product.

An alternative approach involves the nitration of 4-amino-pyridine-2-carboxylate followed by methylation. This method requires careful control of reaction conditions to avoid unwanted side reactions and ensure high yields. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthesis methods, such as using microwave-assisted reactions or catalytic systems that minimize waste generation.

Biological Activities and Therapeutic Potential

Methyl 4-amino-5-nitro-pyridine-2-carboxylate has been extensively studied for its biological activities and potential therapeutic applications. One of its most notable properties is its ability to act as an inhibitor of specific enzymes involved in various biological processes. For example, it has been shown to inhibit certain kinases, which are key regulators of cellular signaling pathways implicated in diseases such as cancer and inflammatory disorders.

Recent research has also highlighted the compound's potential as an anti-inflammatory agent. Studies have demonstrated that methyl 4-amino-5-nitro-pyridine-2-carboxylate can reduce the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro and in vivo models. This makes it a promising candidate for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, methyl 4-amino-5-nitro-pyridine-2-carboxylate has shown potential as an antimicrobial agent. Research has indicated that it exhibits activity against a range of bacterial strains, including both Gram-positive and Gram-negative bacteria. This broad-spectrum activity suggests that it could be useful in combating multidrug-resistant infections.

Clinical Applications and Research Advancements

The therapeutic potential of methyl 4-amino-5-nitro-pyridine-2-carboxylate has led to several clinical studies aimed at evaluating its safety and efficacy in treating various conditions. Early-phase clinical trials have shown promising results, with the compound demonstrating good tolerability and pharmacokinetic properties.

In one notable study, researchers investigated the use of methyl 4-amino-5-nitro-pyridine-2-carboxylate in treating inflammatory bowel disease (IBD). The results indicated that the compound effectively reduced inflammation in animal models and showed potential for further clinical development. Another study focused on its antimicrobial properties and found that it could be used as a topical treatment for skin infections caused by resistant bacteria.

Ongoing research is also exploring the use of methyl 4-amino-5-nitro-pyridine-2-carboxylate in combination therapies. For example, combining it with existing anti-inflammatory drugs or antibiotics may enhance their efficacy while reducing side effects. These combination approaches are particularly relevant given the increasing prevalence of drug-resistant pathogens.

Conclusion

Methyl 4-amino-5-nitro-pyridine-2-carboxylate (CAS No. 850544-21-7) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers valuable biological activities, including anti-inflammatory and antimicrobial properties. Ongoing research continues to uncover new applications for this compound, making it an exciting area of study for scientists and clinicians alike.